Cas no 1807263-86-0 (Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate)

• Product Name: Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate
• CAS No: 1807263-86-0
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4953119
• Update Time: 2025-07-21

Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)5-2-6(9(11)12)7(4-13)8(16)3-5/h2-3,9,16H,1H3
• InChI Key： SXVNFQADPOPUHP-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate

Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate (CAS No. 1807263-86-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate (CAS No. 1807263-86-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyano, difluoromethyl, and mercapto functional groups, offers a promising platform for the development of novel therapeutic agents.

The chemical structure of Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate is particularly noteworthy for its combination of functional groups. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The difluoromethyl group, known for its metabolic stability and ability to modulate biological properties, further enhances the compound's potential as a drug candidate. Additionally, the mercapto group introduces redox-active properties, making this compound a valuable candidate for studies involving oxidative stress and related pathways.

Recent research has highlighted the potential of Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate in various therapeutic areas. One notable application is in the treatment of cancer. Studies have shown that compounds with similar structural features exhibit potent antiproliferative activity against various cancer cell lines. The combination of the cyano, difluoromethyl, and mercapto groups may contribute to mechanisms such as apoptosis induction and cell cycle arrest, making this compound a promising lead for further investigation.

In addition to cancer research, Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate has also shown potential in the treatment of neurodegenerative diseases. The redox-active properties of the mercapto group may play a crucial role in mitigating oxidative stress, which is a key factor in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can effectively protect neuronal cells from oxidative damage, thereby offering a new avenue for therapeutic intervention.

The synthetic accessibility of Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate is another important aspect that contributes to its appeal in medicinal chemistry. The compound can be synthesized through well-established chemical routes, allowing for efficient scale-up and optimization. This synthetic flexibility also enables researchers to explore a wide range of structural modifications, further expanding the scope of potential applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate may be limited at present, preclinical studies have provided encouraging results. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, which are crucial for effective drug delivery.

In conclusion, Methyl 4-cyano-3-difluoromethyl-5-mercaptobenzoate (CAS No. 1807263-86-0) represents a promising compound with diverse applications in medicinal chemistry. Its unique combination of functional groups offers significant potential for the development of novel therapeutic agents targeting cancer and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, making it an exciting area of focus for scientists and researchers alike.